2-Piperazino-4-isopropylamino-5-methyl-6-chloropyrimidine

• IUPAC Name: 6-chloro-5-methyl-2-piperazin-1-yl-N-propan-2-ylpyrimidin-4-amine
• InChI: InChI=1S/C12H20ClN5/c1-8(2)15-11-9(3)10(13)16-12(17-11)18-6-4-14-5-7-18/h8,14H,4-7H2,1-3H3,(H,15,16,17)
• InChI Key: JACOPLXAPPBQSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N=C1Cl)N2CCNCC2)NC(C)C
• Molecular Formula: C12H20ClN5
• DSSTOX Substance ID: DTXSID90145035
• Molecular Weight: 269.77 g/mol
• CAS RN: 102396-29-2

Description

“2-Piperazino-4-isopropylamino-5-methyl-6-chloropyrimidine” is a chemical compound. It’s a derivative of pyrimidine, which is an aromatic heterocyclic compound. Pyrimidines are known to display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Synthesis Analysis

The synthesis of pyrimidine derivatives often involves the use of organolithium reagents. Nucleophilic attack on pyrimidines using N-methylpiperazine has been shown to be highly regioselective, favoring the formation of C-4 substituted products.

Molecular Structure Analysis

Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring.

Chemical Reactions Analysis

The highly electron-deficient character of the pyrimidine ring makes the nucleophilic aromatic substitution (SNAr) reaction a general approach to the synthesis of a wide variety of pyrimidine derivatives.

Future Directions

Research in the field of pyrimidines is ongoing, with numerous methods for the synthesis of pyrimidines being described. There’s interest in the development of new pyrimidines as anti-inflammatory agents.